Cas no 501650-32-4 (1-(Benzyloxy)-4-(ethoxymethyl)benzene)

• Product Name: 1-(Benzyloxy)-4-(ethoxymethyl)benzene
• CAS No: 501650-32-4
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 1088961
• PubChem ID: 331008
• Update Time: 2025-05-25

1-(Benzyloxy)-4-(ethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-(ethoxymethyl)benzene
• 1-(ethoxymethyl)-4-phenylmethoxybenzene
• NSC321050
• 501650-32-4
• NSC-321050
• DTXSID20317824

• Inchi： 1S/C16H18O2/c1-2-17-12-15-8-10-16(11-9-15)18-13-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
• InChI Key： MCQXUJXNSPRJNK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)COCC

Computed Properties

• Exact Mass: 242.130679813g/mol
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(Benzyloxy)-4-(ethoxymethyl)benzene

Recent Advances in the Study of 1-(Benzyloxy)-4-(ethoxymethyl)benzene (CAS: 501650-32-4) in Chemical Biology and Pharmaceutical Research

1-(Benzyloxy)-4-(ethoxymethyl)benzene (CAS: 501650-32-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl and ethoxymethyl functional groups, has been investigated for its role as an intermediate in the synthesis of more complex molecules, as well as for its biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the compound's potential as a building block for the synthesis of bioactive molecules. Researchers have utilized 1-(Benzyloxy)-4-(ethoxymethyl)benzene in the development of small-molecule inhibitors and modulators of biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a series of compounds with promising activity against inflammatory pathways. The study highlighted the compound's versatility and ease of functionalization, making it a valuable tool in medicinal chemistry.

In addition to its synthetic applications, 1-(Benzyloxy)-4-(ethoxymethyl)benzene has also been studied for its direct biological effects. Recent preclinical research has shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in cancer progression. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that specific modifications to the compound's structure enhanced its binding affinity to target proteins, suggesting potential for further optimization in drug development.

The pharmacokinetic properties of 1-(Benzyloxy)-4-(ethoxymethyl)benzene and its derivatives have also been a focus of recent investigations. Studies have examined its stability, solubility, and metabolic profile to assess its suitability as a drug candidate. For example, a 2023 study in Drug Metabolism and Disposition utilized advanced analytical techniques to characterize the compound's metabolic pathways, providing insights into its potential for oral bioavailability and in vivo efficacy.

Despite these promising findings, challenges remain in the development of 1-(Benzyloxy)-4-(ethoxymethyl)benzene-based therapeutics. Issues such as off-target effects and limited potency in certain biological assays have been noted in recent literature. However, ongoing research aims to address these limitations through structural optimization and combination therapies. Collaborative efforts between academic and industrial researchers are expected to drive further advancements in this area.

In conclusion, 1-(Benzyloxy)-4-(ethoxymethyl)benzene (CAS: 501650-32-4) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility, while recent studies continue to uncover new applications and refine its therapeutic potential. As research progresses, this compound is likely to play an increasingly prominent role in the development of novel drugs and biological probes.